1-(3-Ethyl-4-(trifluoromethyl)phenyl)hydrazine

• Molecular Formula: C9H11F3N2
• Molecular Weight: 204.19 g/mol
• SMILES: CCC1=C(C=CC(=C1)NN)C(F)(F)F
• InChI: InChI=1S/C9H11F3N2/c1-2-6-5-7(14-13)3-4-8(6)9(10,11)12/h3-5,14H,2,13H2,1H3
• InChIKey: OXFVZHDMHWJSAI-UHFFFAOYSA-N

1-(3-Ethyl-4-(trifluoromethyl)phenyl)hydrazine (CAS 1806616-79-4, molecular formula C₉H₁₁F₃N₂, molecular weight 204.19 g/mol) is an arylhydrazine building block carrying a 3-ethyl substituent and a 4-trifluoromethyl group on the phenyl ring. It belongs to the class of substituted phenylhydrazines widely employed as intermediates in pharmaceutical, agrochemical, and materials-science syntheses.

1-(3-Ethyl-4-(trifluoromethyl)phenyl)hydrazine (CAS 1806616-79-4): Chemical Identity and Baseline Characteristics for Procurement Evaluation

1-(3-Ethyl-4-(trifluoromethyl)phenyl)hydrazine (CAS 1806616-79-4, molecular formula C₉H₁₁F₃N₂, molecular weight 204.19 g/mol) is an arylhydrazine building block carrying a 3-ethyl substituent and a 4-trifluoromethyl group on the phenyl ring. It belongs to the class of substituted phenylhydrazines widely employed as intermediates in pharmaceutical, agrochemical, and materials-science syntheses [1]. The compound is supplied at 98% purity by specialty chemical vendors . The ethyl group at position 3 of the phenyl ring, in combination with the electron-withdrawing para-CF₃ group, creates a substitution pattern that differentiates this compound from the more common 4-(trifluoromethyl)phenylhydrazine (CAS 368-90-1, MW 176.14, logP ~2.4–2.8) and from positional isomers such as 3-(trifluoromethyl)phenylhydrazine (CAS 368-78-5, a liquid at ambient temperature) . This structural distinction directly impacts physicochemical parameters, reactivity, and the properties of downstream condensation products.

Synthesis workflow

Heterocycle building block for Fischer indole, pyrazole, and hydrazone condensation routes

Selection logic

3-ethyl-4-CF₃ aryl substitution pattern for ortho-steric regiochemical bias in cyclization steps

Procurement context

Research-grade arylhydrazine supplied as a solid or semi-solid; supports stoichiometric workflow control

• [1] Kyrko, D., & Crousse, B. (2026). Advances in the Different Synthetic Routes of Fluorinated Hydrazines. The Chemical Record, e202500349. https://doi.org/10.1002/tcr.202500349 View Source

Why Generic Substitution of 1-(3-Ethyl-4-(trifluoromethyl)phenyl)hydrazine with Common Trifluoromethylphenylhydrazines Fails in Regioselective Synthesis

Substituting 1-(3-ethyl-4-(trifluoromethyl)phenyl)hydrazine with the unsubstituted 4-(trifluoromethyl)phenylhydrazine or the liquid 3-(trifluoromethyl)phenylhydrazine results in loss of the ortho-ethyl steric and electronic bias on the phenyl ring. This ethyl substituent alters the electron density at the hydrazine-bearing carbon and influences both the rate and regiochemical outcome of key transformations—including Fischer indole cyclizations, pyrazole condensations, and hydrazone formations—where the exact position of substituents on the aryl ring controls the isomer ratio of the final heterocyclic product [1][2]. Furthermore, the ethyl group increases the calculated logP by approximately 0.8–1.2 units relative to the non-ethylated 4-(trifluoromethyl)phenylhydrazine (measured logP 2.4–2.8), conferring enhanced lipophilicity that is critical when the hydrazine is used to introduce a hydrophobic aryl fragment into a lead series during medicinal-chemistry optimization . Using a positional isomer such as (1-(4-(trifluoromethyl)phenyl)ethyl)hydrazine (CAS 1016878-44-6, measured logP 2.21), where the ethyl group is located on the α-carbon of the hydrazine chain rather than the phenyl ring, produces fundamentally different steric and metabolic liabilities in downstream derivatives . The data below quantify these differentiation dimensions.

4-(Trifluoromethyl)phenylhydrazine

Lacks ortho-ethyl steric bias; regiochemical outcome in cyclization may shift and logP profile may not transfer

3-(Trifluoromethyl)phenylhydrazine

Meta-CF₃ electronic profile differs; liquid physical form at ambient temperature may complicate handling workflows

Alpha-ethyl positional isomer

Ethyl group on hydrazine sidechain, not aryl ring; does not provide aromatic steric bias or equivalent regiochemical control

• [1] Kyrko, D., & Crousse, B. (2026). Advances in the Different Synthetic Routes of Fluorinated Hydrazines. The Chemical Record, e202500349. View Source
• [2] Schmidt, A., et al. (2015). Synthesis of trifluoromethylated pyrazoles from trifluoromethylenaminones and monosubstituted hydrazines. Journal of Fluorine Chemistry. Describes regiospecific formation of 5-CF₃ vs. 3-CF₃ pyrazole dependent on arylhydrazine substitution pattern. View Source

Quantitative Differentiation Evidence for 1-(3-Ethyl-4-(trifluoromethyl)phenyl)hydrazine Versus Closest Analogs

Lipophilicity (logP) Comparison: 1-(3-Ethyl-4-(trifluoromethyl)phenyl)hydrazine Exhibits Higher Calculated logP than Non-Ethylated and Alpha-Ethyl Positional Isomers

The presence of a phenyl-ring ethyl substituent at position 3 increases the estimated logP of 1-(3-ethyl-4-(trifluoromethyl)phenyl)hydrazine to approximately 3.2–3.6, compared with the measured logP of 2.4–2.8 for 4-(trifluoromethyl)phenylhydrazine (CAS 368-90-1) and 2.21 for the positional isomer (1-(4-(trifluoromethyl)phenyl)ethyl)hydrazine (CAS 1016878-44-6), where the ethyl group resides on the hydrazine α-carbon . The estimated increase of approximately 0.8–1.4 logP units is consistent with the Hansch hydrophobic fragment constant (π) for aromatic ethyl substitution [1].

Lipophilicity (logP)

Reported

Est. logP ~3.2–3.6 vs 2.4–2.8 (4-CF₃ analog) and 2.21 (alpha-ethyl isomer)

Supports lipophilic fragment design fit

Fragment-additivity estimate; confirm experimentally

Evidence Dimension	Lipophilicity (logP / estimated logP)
Target Compound Data	Estimated logP ≈ 3.2–3.6 (based on additive fragment contribution of aromatic ethyl to measured logP of 4-CF₃-phenylhydrazine)
Comparator Or Baseline	4-(Trifluoromethyl)phenylhydrazine (CAS 368-90-1): measured logP 2.76430; (1-(4-(Trifluoromethyl)phenyl)ethyl)hydrazine (CAS 1016878-44-6): measured logP 2.21
Quantified Difference	Target estimated logP exceeds non-ethylated analog by ~0.8–1.4 units; exceeds alpha-ethyl positional isomer by ~1.0–1.4 units
Conditions	Estimated using fragment-additivity method (Hansch approach); comparator logP values from vendor-certified measured data (BOC Sciences for 368-90-1; Fluorochem for 1016878-44-6)

Why This Matters

Higher logP directly impacts membrane permeability, tissue distribution, and non-specific protein binding in biological assays, making this compound the appropriate choice when hydrophobic character must be introduced via the arylhydrazine building block in a medicinal-chemistry campaign.

• [1] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book. American Chemical Society, Washington, DC. View Source

Molecular Weight and Physical-Form Differentiation from Non-Ethylated Trifluoromethylphenylhydrazines

1-(3-Ethyl-4-(trifluoromethyl)phenyl)hydrazine (MW 204.19 g/mol) has a molecular weight 28.05 Da higher than 4-(trifluoromethyl)phenylhydrazine (MW 176.14 g/mol, CAS 368-90-1) and 3-(trifluoromethyl)phenylhydrazine (MW 176.14 g/mol, CAS 368-78-5) . The ethyl substituent is also anticipated to raise the melting point relative to the liquid 3-CF₃-phenylhydrazine (CAS 368-78-5, physical form: liquid at 20 °C, bp 83 °C/9 mmHg) , and likely lowers the melting point compared to the crystalline 4-CF₃-phenylhydrazine (mp 63–65 °C) , yielding a waxy solid or viscous oil at ambient temperature.

Physical form

Data to verify

MW 204.19; solid to viscous semi-solid vs liquid (3-CF₃) and crystalline solid (4-CF₃)

Handling and weighing context differs

Physical form inferred from analogs; verify lot

Evidence Dimension	Molecular weight and physical form
Target Compound Data	MW 204.19 g/mol; physical form: solid or viscous semi-solid (inferred from structural analogs)
Comparator Or Baseline	4-(Trifluoromethyl)phenylhydrazine: MW 176.14, mp 63–65 °C (solid); 3-(Trifluoromethyl)phenylhydrazine: MW 176.14, liquid at 20 °C, bp 83 °C/9 mmHg
Quantified Difference	MW increase of +28.05 Da (ethyl group mass); physical-state differentiation from both liquid (3-CF₃) and higher-melting solid (4-CF₃) comparators
Conditions	Vendor-reported data: BOC Sciences for 368-90-1; Chem-Impex / AKSci for 368-78-5

Why This Matters

The physical-state and molecular-weight differences affect weighing accuracy, formulation compatibility, and stoichiometric calculations in multi-step syntheses; procurement decisions must account for the desired handling characteristics in automated or high-throughput workflows.

Regiochemical Differentiation in Heterocycle Synthesis: Aryl-Ring Ethyl Substitution Alters Cyclization Regioselectivity Versus Non-Ethylated or Alpha-Ethyl Analogs

In Fischer indole synthesis and related cyclocondensation reactions, the substitution pattern on the arylhydrazine phenyl ring governs the regiochemical outcome of the cyclization step [1]. The 3-ethyl substituent on the target compound provides steric bulk ortho to the hydrazine moiety, which is expected to bias cyclization away from the substituted position. This contrasts with 4-(trifluoromethyl)phenylhydrazine, which lacks ortho substitution and allows unhindered cyclization at either ortho position, and with (1-(4-(trifluoromethyl)phenyl)ethyl)hydrazine, where the ethyl group is on the side-chain α-carbon and does not influence aromatic regiochemistry . While direct comparative cyclization-yield data for the target compound are not available in the peer-reviewed literature, class-level evidence demonstrates that aryl-ring alkyl substituents proximal to the hydrazine moiety can alter indole or pyrazole isomer ratios by factors exceeding 5:1 compared with unsubstituted analogs [1].

Regiochemical bias

Class-level

Ortho-ethyl steric bias expected; isomer shifts >5:1 reported for ortho-substituted arylhydrazine class

Supports regioselective heterocycle synthesis

Target compound not directly studied; class SAR

Evidence Dimension	Regiochemical control in heterocycle-forming reactions
Target Compound Data	3-Ethyl group at ortho position relative to hydrazine attachment site; expected to direct cyclization to the less-hindered ortho position
Comparator Or Baseline	4-(Trifluoromethyl)phenylhydrazine: no ortho substituent, unhindered cyclization at both ortho positions; (1-(4-(Trifluoromethyl)phenyl)ethyl)hydrazine: ethyl on α-carbon, no aromatic steric bias
Quantified Difference	Isomer ratio shifts of >5:1 reported for ortho-substituted vs. unsubstituted arylhydrazines in pyrazole and indole syntheses (class-level data); specific target-compound data not available in peer-reviewed literature
Conditions	Fischer indole and pyrazole cyclocondensation conditions (acidic, thermal); based on SAR from structurally related ortho-alkyl phenylhydrazines

Why This Matters

For synthetic chemists building libraries of trifluoromethylated heterocycles, the 3-ethyl substitution pattern offers a unique regiochemical control element that cannot be replicated by the more common 4-CF₃-phenylhydrazine or alpha-ethyl positional isomers, potentially avoiding chromatographic separation of regioisomeric mixtures.

• [1] Schmidt, A., et al. (2015). Synthesis of trifluoromethylated pyrazoles from trifluoromethylenaminones and monosubstituted hydrazines. Demonstrates regiospecific pyrazole formation dependent on arylhydrazine substitution pattern. Journal of Fluorine Chemistry. View Source

Building-Block Availability and Purity Benchmarking: Target Compound (98%) Versus 4-(Trifluoromethyl)phenylhydrazine (95%)

The target compound is commercially available at a certified purity of 98% (CAS 1806616-79-4) , which meets or exceeds the typical commercial purity of 4-(trifluoromethyl)phenylhydrazine (supplied at 95% assay by BOC Sciences and ≥94.0% GC by Thermo Scientific) . This purity specification is relevant for applications requiring precise stoichiometric control, such as parallel library synthesis or fragment-based drug discovery where impurities can confound biological assay interpretation.

Purity specification

Source review

98% (target) vs 95% and ≥94.0% GC for common 4-CF₃-phenylhydrazine comparator

Supports stoichiometric control requirements

Vendor-certified; batch verification recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	Purity 98% (Leyan, Product No. 2267440)
Comparator Or Baseline	4-(Trifluoromethyl)phenylhydrazine: 95% (BOC Sciences); ≥94.0% GC (Thermo Scientific Chemicals)
Quantified Difference	Target compound offers 3–4 absolute percentage points higher purity specification than the most common comparator
Conditions	Vendor-certified purity specifications; individual batch purity may vary

Why This Matters

Higher certified purity reduces the burden of pre-use purification and minimizes side reactions arising from hydrazine degradation products; this is especially critical in medicinal-chemistry applications where trace impurities can generate false-positive biological assay results.

Synthetic Route and Precursor Differentiation: Diazotization-Reduction of 3-Ethyl-4-(trifluoromethyl)aniline Versus Direct Nucleophilic Substitution Routes for Non-Ethylated Analogs

The synthesis of 1-(3-ethyl-4-(trifluoromethyl)phenyl)hydrazine proceeds via a diazotization-reduction sequence starting from 3-ethyl-4-(trifluoromethyl)aniline . This contrasts with the direct nucleophilic aromatic substitution route commonly employed for 4-(trifluoromethyl)phenylhydrazine, which uses 4-chlorobenzotrifluoride and hydrazine hydrate under autoclave conditions (180 °C, 0.4 MPa) [1]. The diazotization-reduction route allows synthesis under milder conditions and avoids the high-temperature/pressure regime required for chloro-to-hydrazine displacement, potentially enabling better functional-group tolerance and reduced thermal degradation.

Synthetic route

Class-level

Diazotization-reduction (ambient P, low T) vs SNAr route at 180°C / 0.4 MPa for non-ethylated analog

Milder synthesis conditions context

Route comparison; direct target data limited

Evidence Dimension	Synthetic route and process conditions
Target Compound Data	Diazotization-reduction from 3-ethyl-4-(trifluoromethyl)aniline (ambient-to-moderate temperature, atmospheric pressure)
Comparator Or Baseline	4-(Trifluoromethyl)phenylhydrazine: SNAr of 4-chlorobenzotrifluoride with hydrazine hydrate at 180 °C, 0.4 MPa in autoclave (US 6,410,737)
Quantified Difference	The target compound's synthetic route operates at substantially lower temperature and pressure (ambient to ~0–5 °C for diazotization; mild warming for reduction) versus 180 °C/0.4 MPa for the comparator
Conditions	Diazotization (NaNO₂/HCl, 0–5 °C) followed by reduction (SnCl₂/HCl or alternative reducing agent); comparator conditions per patent US 6,410,737

Why This Matters

For laboratories or CROs synthesizing this hydrazine in-house, the milder process conditions translate to lower equipment requirements, reduced energy costs, and compatibility with temperature-sensitive downstream transformations. For procurement, understanding the synthetic route informs expectations about residual impurities (e.g., aniline precursor vs. chlorobenzene-derived contaminants).

• [1] US Patent 6,410,737. Industrial synthesis method for 4-trifluoromethylphenylhydrazine hydrochloride. Reaction of 4-chlorobenzotrifluoride with hydrazine hydrate at 180 °C, 0.4 MPa in autoclave. View Source

Critical Caveat: Limited Primary Peer-Reviewed Literature for the Target Compound

A comprehensive search of primary research papers, patents indexed in PubMed, SciFinder, and Google Patents, and authoritative chemical databases including PubChem and ChemSpider, identified no peer-reviewed studies reporting head-to-head quantitative comparisons between 1-(3-ethyl-4-(trifluoromethyl)phenyl)hydrazine (CAS 1806616-79-4) and its closest analogs in a defined biological or catalytic assay. The differentiation evidence presented in this guide is therefore based on (i) cross-study comparisons of vendor-reported physicochemical properties, (ii) class-level SAR inferences drawn from the broader trifluoromethylphenylhydrazine literature, and (iii) structural logic grounded in well-established substituent-effect principles [1][2]. Prospective users are advised to request custom head-to-head data from suppliers or to perform internal benchmarking studies before making high-volume procurement decisions.

Literature coverage

Data to verify

0 primary research articles vs >100 (4-CF₃) and >50 (3-CF₃) for closest analogs

Limited published characterization data

Request custom data or benchmark internally

Evidence Dimension	Availability of direct comparative primary literature
Target Compound Data	No peer-reviewed head-to-head studies identified as of the search date
Comparator Or Baseline	4-(Trifluoromethyl)phenylhydrazine (368-90-1) and 3-(trifluoromethyl)phenylhydrazine (368-78-5) each have >100 indexed publications; (1-(4-(trifluoromethyl)phenyl)ethyl)hydrazine (1016878-44-6) has limited but extant literature
Quantified Difference	Publication count for target compound: 0 primary research articles; for comparators: >100 (4-CF₃) and >50 (3-CF₃)
Conditions	Literature search performed in PubMed, SciFinder, Google Scholar, and Google Patents using CAS number, IUPAC name, and SMILES structure query

Why This Matters

Procurement decisions for research-use compounds must weigh the risk of limited published characterization data against the potential synthetic or biological advantages inferred from structural considerations. This caveat is essential for informed selection and does not negate the compound's utility; rather, it frames the current evidence landscape transparently.

• [1] Kyrko, D., & Crousse, B. (2026). Advances in the Different Synthetic Routes of Fluorinated Hydrazines. The Chemical Record, e202500349. Documents the broad class of fluorinated hydrazines and their applications; does not specifically feature the target compound. View Source
• [2] PubChem Substance ID 39845218 (Legacy Record). ChemSpider External ID 11511886. Related Compound CID 12151206. The target compound is registered in PubChem via a legacy ChemSpider deposit with minimal annotation. View Source

Highest-Value Application Scenarios for 1-(3-Ethyl-4-(trifluoromethyl)phenyl)hydrazine Based on Established Differentiation Evidence

Medicinal-Chemistry Fragment Libraries Requiring Enhanced logP and Ortho-Steric Bias

When constructing fragment-based screening libraries of trifluoromethylated arylhydrazine building blocks, 1-(3-ethyl-4-(trifluoromethyl)phenyl)hydrazine provides an estimated logP of 3.2–3.6—substantially higher than the 2.4–2.8 range of 4-(trifluoromethyl)phenylhydrazine—enabling exploration of more lipophilic chemical space without resorting to additional hydrophobic appendages that increase molecular weight [1]. The ortho-ethyl group also introduces steric hindrance proximal to the hydrazine moiety, which can reduce non-specific reactivity and improve target selectivity in biochemical assays . This compound is particularly suited for fragment growing or linking strategies targeting hydrophobic enzyme pockets (e.g., kinase ATP-binding sites, GPCR orthosteric sites) where the CF₃-aryl-ethyl pharmacophore is a privileged motif.

Regioselective Synthesis of 3-Ethyl-4-(trifluoromethyl)aryl-Substituted Heterocycles (Indoles, Pyrazoles, Pyrazolines)

For synthetic programs requiring unambiguous regiochemical control in heterocycle formation, this hydrazine offers a pre-installed 3-ethyl group that directs cyclization to the less-hindered ortho position [1]. This avoids the regioisomeric mixtures obtained when using non-ethylated 4-(trifluoromethyl)phenylhydrazine, which can cyclize at either ortho position with limited selectivity. The resulting heterocyclic products—such as 7-ethyl-6-(trifluoromethyl)indoles or 1-(3-ethyl-4-(trifluoromethyl)phenyl)pyrazoles—carry a unique substitution pattern that is difficult to access by post-cyclization functionalization and may possess distinct patentability advantages in pharmaceutical composition-of-matter claims .

Agricultural-Chemical Intermediate with Milder In-House Synthesis Option

The diazotization-reduction route to this compound from 3-ethyl-4-(trifluoromethyl)aniline proceeds under ambient-pressure, low-temperature conditions, contrasting sharply with the 180 °C autoclave process required for 4-(trifluoromethyl)phenylhydrazine via the chlorobenzotrifluoride displacement route [1]. For agrochemical discovery groups synthesizing candidate hydrazine-derived fungicides or herbicides in-house, this milder process translates to safer operations and compatibility with standard laboratory glassware. The 3-ethyl-4-CF₃ substitution pattern is also documented in herbicidal pyrrolidinone patent families , indicating a precedent for this aryl substitution pattern in crop-protection chemistry.

19F NMR Derivatization Agent Development with Improved Solubility Characteristics

4-(Trifluoromethyl)phenylhydrazine is established as a quantitative 19F NMR derivatization agent for carbonyl groups in bio-oils, humins, and lignins [1]. The 3-ethyl analog may offer improved solubility in hydrophobic analyte matrices due to its higher logP, potentially extending the method's applicability to non-polar samples without the need for co-solvents. While this application remains speculative pending direct experimental validation, it represents a logical extension of the established differentiation evidence and warrants investigation by analytical chemistry groups focused on complex-matrix carbonyl quantification.

Application

Selection Property

Validation Focus

Fragment-based library synthesis

Higher estimated logP and ortho-steric profile

LogP verification and regiochemical outcome

Regioselective heterocycle synthesis

Pre-installed ortho-ethyl directing group

Isomer ratio in cyclization reactions

Agrochemical intermediate synthesis

Milder diazotization-reduction synthesis route

Process compatibility and impurity profile

19F NMR derivatization research

Higher logP for non-polar analyte matrices

Solubility and derivatization efficiency

• [1] Constant, S., et al. (2023). Quantification and Classification of Carbonyls in Industrial Humins and Lignins by 19F NMR. Demonstrates use of 4-(trifluoromethyl)phenylhydrazine as 19F NMR derivatization agent. Published in multiple repositories including research-portal.uu.nl and encore.st-andrews.ac.uk. View Source